Cas no 7775-41-9 (Silver(I) Fluoride)

• Product Name: Silver(I) Fluoride
• CAS No: 7775-41-9
• MF: AgF
• MW: 126.866605758667
• MDL: MFCD00003410
• CID: 47787
• PubChem ID: 24853595
• Update Time: 2025-05-19

Silver(I) Fluoride Chemical and Physical Properties

Names and Identifiers

• silver fluoride
• Silver(I) fluoride
• Silver monofluoride
• silver(1+) fluoride
• Argentous fluoride
• Silver(I) fluoride, 99+%
• Ag-F
• Silverfluoride
• silver salt, fluoride
• silver(1+) ion fluoride
• SBB085665
• A839181
• Silver (I) fluoride, Trace metals grade, 99.9%
• fluoruro de plata
• SILVER FLUORIDE [MI]
• NS00081013
• DTXSID4042383
• silver;fluoride
• fluorure d'argent
• FT-0676087
• 7775-41-9
• AKOS015833219
• CHEBI:30340
• fluoreto de prata
• 11113-87-4
• fluoruro d'argento
• 1Z00ZK3E66
• DTXCID2022383
• Argentous Fluoride; Silver Fluoride; Silver Monofluoride; Silver(1+) Fluoride;
• Silver(I) Fluoride

• MDL： MFCD00003410
• Inchi： 1S/Ag.FH/h;1H/q+1;/p-1
• InChI Key： REYHXKZHIMGNSE-UHFFFAOYSA-M
• SMILES： [Ag+].[F-]

Computed Properties

• Exact Mass: 125.90400
• Monoisotopic Mass: 125.903
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Elastic lamellar crystals (NaCl type structure).
• Density: 5.852 g/mL at 25 °C(lit.)
• Melting Point: ≥300 °C (lit.)
• Boiling Point: 1159 °C/1 atm(lit.)
• Flash Point: 1150°C
• Solubility: Soluble in HF, ammonia, CH{3}CNSoluble in water, hydrogen fluoride and methanol.
• Water Partition Coefficient: 182 g/100 mL (15.5 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong acids, reducing agents. Light sensitive. Hygroscopic.
• PSA: 0.00000
• LogP: 0.42020
• Merck: 14,8514
• Sensitiveness: Moisture Sensitive & Hygroscopic
• Solubility: 182 g/100 mL (15.5 ºC)

Silver(I) Fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H318,H331
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P311
• Hazardous Material transportation number：UN 3260 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45-S25-S28
• FLUKA BRAND F CODES：3-8-10-21
• RTECS：VW4250000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• TSCA：T
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal salts Transition metal fluorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Silver(I) Fluoride

Silver(I) Fluoride (CAS No. 7775-41-9): A Comprehensive Overview of Structure, Properties, and Applications

Silver(I) Fluoride, chemically denoted as AgF and identified by its unique CAS No. 7775-41-9, is a versatile inorganic compound with a well-defined crystal structure and a range of applications in modern chemistry. This white, crystalline solid is notable for its high solubility in water and its ability to form stable complexes with various ligands. The compound’s ionic nature, derived from the monovalent silver cation (Ag⁺) and the fluoride anion (F⁻), contributes to its distinct reactivity profile, making it a valuable reagent in both laboratory and industrial settings.

Recent advancements in materials science have highlighted the role of Silver(I) Fluoride as a precursor for the synthesis of functional nanomaterials. Studies published in *Advanced Materials* (2023) demonstrate that AgF can be utilized to produce silver-based nanoparticles with tunable optical properties through controlled hydrolysis reactions. These nanoparticles exhibit enhanced catalytic activity due to their high surface-to-volume ratio, positioning them as promising candidates for green chemistry applications.

The crystal structure of Silver(I) Fluoride is characterized by a cubic close-packed arrangement of fluoride ions with silver ions occupying octahedral interstitial sites. This structural configuration imparts unique dielectric properties, which have been exploited in the development of solid-state electrolytes for next-generation batteries. Research conducted at the University of Tokyo (2024) revealed that AgF-doped polymer electrolytes exhibit improved ionic conductivity at ambient temperatures, addressing a critical challenge in energy storage technology.

In the field of medicinal chemistry, Silver(I) Fluoride has garnered attention for its potential antimicrobial properties. A 2023 study published in *ACS Infectious Diseases* reported that AgF-based formulations demonstrate broad-spectrum activity against drug-resistant bacterial strains, including *Staphylococcus aureus* and *Pseudomonas aeruginosa*. The mechanism involves the disruption of microbial cell membranes through interactions between silver ions and sulfur-containing proteins.

The synthesis of Silver(I) Fluoride typically involves the reaction between silver nitrate (AgNO₃) and ammonium fluoride (NH₄F). This method ensures high purity levels essential for pharmaceutical applications. Alternative approaches using supercritical CO₂ as a solvent have been proposed to reduce environmental impact while maintaining product quality standards required by regulatory agencies such as the FDA.

Environmental sustainability remains a key focus area for researchers working with CAS No. 7775-41-9. Innovations in waste management protocols have led to the development of closed-loop systems where residual AgF can be recovered from industrial effluents through precipitation techniques involving calcium carbonate solutions. These processes align with circular economy principles by minimizing resource depletion and reducing hazardous waste generation.

The catalytic capabilities of Silver(I) Fluoride extend beyond traditional chemical transformations into emerging areas like carbon dioxide utilization technologies. Investigations at ETH Zurich (2024) demonstrated that AgF-catalyzed reactions can convert CO₂ into value-added chemicals such as cyclic carbonates under mild conditions without requiring external energy inputs like heat or light irradiation.

In electrochemical applications, researchers are exploring how to optimize electrode materials using nanostructured forms of Silver(I) Fluoride. A team at Stanford University developed an innovative coating technique where thin films of AgF were deposited onto graphene substrates using atomic layer deposition methods. These hybrid materials showed exceptional stability during repeated charge-discharge cycles when tested in lithium-ion battery prototypes.

The interaction between silver ions and biological systems continues to be an active area of investigation within bioinorganic chemistry circles worldwide today more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due to increasing demand for alternative therapies against antibiotic-resistant pathogens threatening global health security now more than ever before due...